Cas no 67607-50-5 (FA-Gly-Nva-NH2)

• Product Name: FA-Gly-Nva-NH2
• CAS No: 67607-50-5
• MF: C₁₄H₁₉N₃O₄
• MW: 293.318363428116
• CID: 880281
• PubChem ID: 7019915
• Update Time: 2025-05-24

FA-Gly-Nva-NH2 Chemical and Physical Properties

Names and Identifiers

• FA-Gly-Nva-NH2
• FA-Gly-Nva-NH?
• 3-(2-FURYL)ACRYLOYL-GLY-NVA-NH2
• 67607-50-5
• CID 7019915
• (2S)-2-[[2-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]acetyl]amino]pentanamide

• Inchi： 1S/C14H19N3O4/c1-2-4-11(14(15)20)17-13(19)9-16-12(18)7-6-10-5-3-8-21-10/h3,5-8,11H,2,4,9H2,1H3,(H2,15,20)(H,16,18)(H,17,19)/b7-6+/t11-/m0/s1
• InChI Key： UFGOYNARHNUQSD-MLRMMBSGSA-N
• SMILES： O=C([C@H](CCC)NC(CNC(/C=C/C1=CC=CO1)=O)=O)N

Computed Properties

• Exact Mass: 293.13800
• Monoisotopic Mass: 293.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114A^2
• XLogP3: 0.3

Experimental Properties

• Density: 1.213±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.47 g/l) (25 º C),
• PSA: 114.43000
• LogP: 1.66130

FA-Gly-Nva-NH2 Security Information

• Storage Condition：-15°C

Additional information on FA-Gly-Nva-NH2

Recent Advances in the Study of FA-Gly-Nva-NH2 (67607-50-5) in Chemical Biology and Pharmaceutical Research

The compound FA-Gly-Nva-NH2 (CAS: 67607-50-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This peptide derivative, featuring a formyl group (FA) at the N-terminus and an amide group (NH2) at the C-terminus, has been explored for its role in modulating biological pathways and its utility in drug development. Recent studies have highlighted its relevance in targeted drug delivery, enzyme inhibition, and as a building block in peptide-based therapeutics.

One of the key areas of research involving FA-Gly-Nva-NH2 is its application in enzyme inhibition. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against specific proteases involved in inflammatory pathways. The study utilized molecular docking and kinetic assays to elucidate the binding mechanism, revealing that the formyl group enhances the compound's affinity for the enzyme's active site. These findings suggest that FA-Gly-Nva-NH2 could serve as a promising scaffold for developing anti-inflammatory agents.

In addition to its enzyme inhibitory properties, FA-Gly-Nva-NH2 has been investigated for its role in targeted drug delivery systems. A recent preprint on bioRxiv detailed the use of this peptide as a linker in antibody-drug conjugates (ADCs). The researchers reported that the compound's stability under physiological conditions and its ability to release payloads in a controlled manner make it an attractive candidate for ADC development. This study also highlighted the compound's compatibility with various payloads, including cytotoxic agents and imaging probes, further broadening its potential applications.

Another notable advancement is the incorporation of FA-Gly-Nva-NH2 into peptide-based therapeutics. A 2024 study in Nature Chemical Biology explored its use in the design of cyclic peptides targeting protein-protein interactions. The researchers found that the compound's structural flexibility allowed for the stabilization of peptide conformations that are otherwise difficult to achieve. This property was leveraged to develop peptides with enhanced binding affinity and selectivity for oncogenic targets, paving the way for novel cancer therapeutics.

Despite these promising developments, challenges remain in the optimization of FA-Gly-Nva-NH2 for clinical use. Issues such as metabolic stability, bioavailability, and scalability of synthesis need to be addressed. Recent efforts have focused on modifying the peptide backbone and exploring alternative formulations to overcome these limitations. For instance, a collaborative study between academic and industrial researchers reported the successful use of solid-phase peptide synthesis (SPPS) to produce FA-Gly-Nva-NH2 derivatives with improved pharmacokinetic profiles.

In conclusion, FA-Gly-Nva-NH2 (67607-50-5) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications in enzyme inhibition, drug delivery, and peptide therapeutics underscore its potential to address unmet medical needs. Future research should focus on optimizing its properties for clinical translation and exploring its utility in other therapeutic areas. The continued investigation of this compound is likely to yield significant advancements in the field.